NAPELLINE

• CAS No.: 5008-52-6
• Product Name: NAPELLINE
• Molecular Formula: C22H33NO3
• Molecular Weight: 359.50 g/mol
• IUPAC Name: (1R,2R,4S,5R,7R,8R,9R,10R,13R,16S,17R)-11-ethyl-13-methyl-6-methylidene-11-azahexacyclo[7.7.2.15,8.01,10.02,8.013,17]nonadecane-4,7,16-triol
• Standard InChI: InChI=1S/C22H33NO3/c1-4-23-10-20(3)6-5-17(25)22-15(20)7-13(18(22)23)21-9-12(11(2)19(21)26)14(24)8-16(21)22/h12-19,24-26H,2,4-10H2,1,3H3/t12-,13+,14+,15-,16-,17+,18-,19-,20+,21+,22+/m1/s1
• Standard InChIKey: AZAZKLKDEOMJBJ-AFJRDBIPSA-N
• Isomeric SMILES: CCN1C[C@@]2(CC[C@@H]([C@@]34[C@@H]2C[C@@H]([C@H]31)[C@]56[C@H]4C[C@@H]([C@H](C5)C(=C)[C@H]6O)O)O)C
• SMILES: CCN1CC2(CCC(C34C2CC(C31)C56C4CC(C(C5)C(=C)C6O)O)O)C
• Canonical SMILES: CCN1CC2(CCC(C34C2CC(C31)C56C4CC(C(C5)C(=C)C6O)O)O)C
• Description: it is a potent antiarrhythmic of class I with weak hypotensive and N-cholinoblocking effects.Diterpenoid alkaloid, from plants of the Aconitum genus, Ranunculaceae
• Synonyms: napelline
• Reference: - /The Alkaloids/ R.H.F. Manske Ed. (Academic Press Inc., New-York) (1955). 4:291- Okamoto et al., Chem. and Pharm. Bull. (1965) (Japan). 13:1270- Djahangirov et al., /Pharmacology of the alkaloids Napelline and Heteratisine/ Rpts. Acad. Sciences Uzb. (1977) (Russian). 3:50-51
• PubChem Compound: 17749282
• Last Modified: Dec 23 2021